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Compound of Interest

3-Bromo-4-chloro-5-
Compound Name:
methylpyridine

cat. No.: B1379017

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) for 3-Bromo-4-chloro-
5-methylpyridine

Foreword: A Modern Approach to Chemical Safety
and Utility

For the contemporary researcher and drug development professional, a Material Safety Data
Sheet (MSDS) must transcend its role as a mere regulatory checklist. It should serve as a
foundational technical document that not only ensures safety but also informs experimental
design. This guide is structured to provide a comprehensive understanding of 3-Bromo-4-
chloro-5-methylpyridine, framing its safety protocols within the context of its chemical
reactivity and synthetic potential. As a halogenated pyridine, its utility as a building block in
medicinal chemistry is significant, but this utility is intrinsically linked to its hazardous
properties. This document, therefore, provides not just the "what" of safety but the "why,"
empowering scientists to handle this reagent with confidence and precision.

Section 1: Chemical Identification and
Physicochemical Profile

Correct identification is the cornerstone of chemical safety and experimental reproducibility. 3-
Bromo-4-chloro-5-methylpyridine is a substituted pyridine ring, a heterocyclic aromatic
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compound, featuring bromine, chlorine, and methyl functional groups. These substitutions
dictate its reactivity and physical properties.

Synonyms: While this specific isomer is less common, related compounds are often referred to
by their CAS numbers or alternative IUPAC names. It is crucial to verify the structure and CAS
number of the material in hand. For the target compound, identifiers include:

o |[UPAC Name: 3-bromo-4-chloro-5-methylpyridine[1]
e Molecular Formula: CeHsBrCIN[1][2]
¢ InChl Key: LBZUNPHQQIYQGV-UHFFFAOYSA-N[1]

Below is the two-dimensional structure of the molecule, illustrating the substitution pattern on
the pyridine ring.

Caption: 2D structure of 3-Bromo-4-chloro-5-methylpyridine.

Physicochemical Data

The following table summarizes key physicochemical properties. Data is primarily based on the
closely related and more thoroughly documented isomer, 3-Bromo-5-chloro-4-methylpyridine
(CAS: 1260010-08-9), which is expected to have very similar physical characteristics.

Property Value Source
Molecular Weight 206.47 g/mol [2][3]
Appearance Solid, light yellow crystalline e
powder

Melting Point 65 to 69 °C [4]
Boiling Point 223.2 £ 35.0 °C at 760 mmHg [3]
LogP (octanol/water) 2.80590 [3]
Polar Surface Area (PSA) 12.89 A2 [3]
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Section 2: Hazard Identification and Toxicological
Summary

This compound is classified as hazardous. The Globally Harmonized System (GHS)
classifications, derived from data on the 3-bromo-5-chloro-4-methylpyridine isomer, provide a
clear warning of its potential health effects[2]. The reactivity of the halogenated pyridine ring,
which makes it a useful synthetic intermediate, is also the source of its toxicity.

GHS Hazard Classifications

o Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed][2].
» Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation[2].
o Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation[2].

» Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation:
H335 - May cause respiratory irritation[2].

Toxicological Rationale

The observed hazards are consistent with the chemical nature of halogenated aromatic
compounds.

e [rritation: The electron-deficient nature of the pyridine ring, enhanced by the electron-
withdrawing effects of the bromine and chlorine atoms, makes the molecule reactive towards
biological nucleophiles found in skin, eyes, and mucous membranes. This reactivity leads to
local inflammation and irritation.

e Acute Toxicity: If ingested, the compound can be absorbed and may interfere with metabolic
processes. While the exact mechanism is not fully elucidated, its reactivity suggests potential
for covalent modification of essential biomolecules.

Section 3: Risk Mitigation and Safe Handling
Protocols

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chloro-4-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chloro-4-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chloro-4-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chloro-4-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chloro-4-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1379017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A proactive approach to safety is paramount. The following protocols are designed as a self-
validating system to minimize exposure risk during routine handling, storage, and disposal.

Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All handling of solid 3-Bromo-4-chloro-5-methylpyridine and its
solutions must be conducted in a certified chemical fume hood. This is non-negotiable and
directly addresses the respiratory irritation hazard (H335) by preventing inhalation of dust or
vapors|[6].

¢ Ventilation: The fume hood must have a verified face velocity (typically 80-120 feet per
minute) to ensure containment.

Personal Protective Equipment (PPE): The Essential
Barrier

e Hand Protection: Wear nitrile or neoprene gloves. Avoid latex gloves due to their poor
chemical resistance. If skin contact occurs, wash the affected area immediately with soap
and water[6][7]. Contaminated gloves must be disposed of properly, and hands should be
washed thoroughly after removal.

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
addition to goggles when there is a risk of splashing, such as during solution preparation or
transfers|[8].

o Body Protection: A lab coat is required. For larger quantities, a chemically resistant apron is
recommended. Ensure clothing is flame-retardant if working near ignition sources.

Storage and Handling Workflow

Proper storage is critical for maintaining chemical integrity and safety.

o Storage Conditions: Store in a tightly sealed, clearly labeled container in a cool, dry, and
well-ventilated area[6]. The storage location should be away from incompatible materials.

e Incompatible Materials: Keep away from strong oxidizing agents and strong acids, as these
can lead to vigorous, potentially exothermic reactions[6][9].
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o Workflow: The following diagram outlines the standard workflow for handling the reagent
from receipt to disposal.

Receive Chemical
- Verify identity (CAS/Name)
- Check container integrity

inspect

Log into Inventory
- Record date, quantity, lot #

tore

Store in Designated Area
- Cool, dry, ventilated
- Away from oxidizers

Retrieve

Prepare for Experiment
- Don PPE (Gloves, Goggles, Lab Coat)
- Work in fume hood

Setup

Weighing & Dispensing
- Use anti-static weigh boat
- Minimize dust creation

ransfer

Reaction Setup
- Add reagent slowly
- Maintain inert atmosphere if required

Complete

Post-Experiment
- Quench reaction safely

Segregate

Waste Disposal
- Segregate halogenated waste
- Follow institutional guidelines

Finalize

Decontaminate
- Clean glassware & work area
- Remove PPE correctly
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Caption: Standard operating procedure for handling 3-Bromo-4-chloro-5-methylpyridine.

Section 4: Emergency Procedures and First Aid

In the event of an accidental exposure or spill, a rapid and informed response is crucial.

Exposure Protocols

 Inhalation: If fumes or dust are inhaled, immediately move the affected person to fresh air. If
breathing is difficult or irritation persists, seek medical attention. Call a poison center or
doctor if you feel unwell[6].

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15
minutes. Remove contaminated clothing. If skin irritation occurs, seek medical advice[6].

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove
contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes. If eye
irritation persists, get medical attention[6].

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention or call a poison control
center[10].

Spill and Fire Response

o Spill Cleanup: For small spills, absorb with an inert material such as sand or vermiculite.
Place in a suitable, labeled container for disposal. Avoid breathing vapors or dust and ensure
the area is well-ventilated. Control all sources of ignition[7].

o Firefighting Measures: This material is not highly flammable, but containers may burn. Use
carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam to extinguish a fire. Do
not use a direct water jet, as it may spread the material[6]. Firefighters should wear self-
contained breathing apparatus (SCBA).

Section 5: Stability, Reactivity, and Synthetic Utility
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Understanding the chemical behavior of 3-Bromo-4-chloro-5-methylpyridine is essential for

its safe use in research and development.

Stability: The compound is stable under recommended storage conditions.

Reactivity Profile: The two halogen substituents provide distinct handles for synthetic
transformations, making this a valuable building block.

o Nucleophilic Aromatic Substitution: The chloro and bromo groups can be displaced by
strong nucleophiles, although this often requires harsh conditions.

o Cross-Coupling Reactions: The C-Br and C-Cl bonds are prime sites for metal-catalyzed
cross-coupling reactions, such as Suzuki-Miyaura couplings with various arylboronic
acids. This is a common strategy for building molecular complexity and is widely used in
the synthesis of kinase inhibitors and other bioactive molecules[4].

Hazardous Decomposition Products: Under combustion, it may produce toxic fumes,
including carbon oxides (CO, CO2), nitrogen oxides (NOXx), hydrogen bromide (HBr), and
hydrogen chloride (HCI)[9].

This reactivity profile highlights why the compound is a valuable intermediate in the

pharmaceutical and agrochemical industries, where it serves as a scaffold for creating more

complex molecules with potential biological activity[4][5][11].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromo-4-chloro-5-methylpyridine material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1379017#3-bromo-4-chloro-5-methylpyridine-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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